Cas no 1956366-93-0 (2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate)

• Product Name: 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate
• CAS No: 1956366-93-0
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• CID: 4823474
• Update Time: 2025-05-19

2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate
• 2,2,2-Trifluoro-1-pyrazin-2-yl-ethanone hydrate

• Inchi： 1S/C6H3F3N2O.H2O/c7-6(8,9)5(12)4-3-10-1-2-11-4;/h1-3H;1H2
• InChI Key： LBSHUYLIILCLKZ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC=CN=1)=O)(F)F.O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate

Introduction to 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (CAS No. 1956366-93-0)

2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate is a fluorinated heterocyclic ketone derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1956366-93-0, represents a class of molecules with potential applications in drug discovery and development. The unique structural features of this compound, particularly its trifluoromethyl and pyrazine substituents, contribute to its distinct chemical properties and biological activities, making it a subject of intense study in synthetic organic chemistry and pharmacology.

The molecular structure of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate consists of a central ketone group (C=O) flanked by a trifluoromethyl group (-CF₃) and a pyrazinyl moiety (-C₄H₃N₂). The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the pyrazine ring introduces nitrogen-rich functionality that can interact with biological targets. These structural elements make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in fluorinated compounds due to their improved pharmacokinetic properties, such as enhanced binding affinity and resistance to metabolic degradation. The incorporation of fluorine atoms into drug molecules has been shown to modulate their biological activity and pharmacological profiles. For instance, studies have demonstrated that fluorinated ketones can exhibit potent antimicrobial and anti-inflammatory effects. The compound CAS No. 1956366-93-0 is no exception and has been investigated for its potential therapeutic applications.

One of the most compelling aspects of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate is its versatility in synthetic chemistry. The trifluoromethyl group can serve as a handle for further functionalization, allowing chemists to explore diverse derivatives with tailored biological activities. Additionally, the pyrazine ring provides opportunities for hydrogen bonding interactions with biological targets, which is crucial for designing high-affinity ligands. These features make it a valuable building block for medicinal chemists seeking to develop new drugs.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Pyrazine derivatives, in particular, have been extensively studied for their role in various therapeutic areas, including oncology, infectious diseases, and neurology. The compound CAS No. 1956366-93-0 falls within this category and has been explored as a potential lead compound for developing novel therapeutic agents. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways.

The synthesis of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between trifluoroacetyl chloride and pyrazine derivatives followed by hydration to form the ketone hydrate. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

The pharmacological evaluation of CAS No. 1956366-93-0 has revealed several promising properties. In vitro studies have shown that it can inhibit the activity of specific enzymes relevant to inflammatory diseases and cancer. Additionally, its ability to cross cell membranes due to the lipophilic trifluoromethyl group suggests potential for oral administration. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanisms of action.

One notable aspect of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate is its stability under various conditions, which is partly attributed to the electron-withdrawing nature of the trifluoromethyl group. This stability ensures that the compound remains intact during storage and transportation, making it suitable for industrial-scale production. Furthermore, its compatibility with various solvents allows for flexible formulation options in drug development.

The future prospects of CAS No. 1956366-93-0 are promising as ongoing research continues to uncover new applications for fluorinated heterocyclic compounds. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of novel derivatives with improved efficacy and safety profiles. As our understanding of molecular interactions grows, so too will the potential uses of this versatile compound.

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